7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-imine

• IUPAC Name: 7-chloro-3,4-dimethyl-1,3-benzothiazol-2-imine
• InChI: InChI=1S/C9H9ClN2S/c1-5-3-4-6(10)8-7(5)12(2)9(11)13-8/h3-4,11H,1-2H3
• InChI Key: OQLBFTKBXIDLSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N)N2C
• Molecular Formula: C9H9ClN2S
• Molecular Weight: 212.70 g/mol

Description

The compound “7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-imine” is a type of benzothiazole derivative. Benzothiazoles are organic compounds that contain a thiazole ring fused to a benzene ring. They are known for their various pharmaceutical applications.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including “7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-imine”, involves several steps. The chemical structures of the synthesized compounds are usually elucidated by spectroscopic methods.

Molecular Structure Analysis

The molecular structure of “7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-imine” can be analyzed using various spectroscopic techniques. The InChI code and Canonical SMILES can be used to represent the structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving “7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-imine” can be complex and varied. The reactions can be influenced by various factors such as temperature, pressure, and the presence of other chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of “7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-imine” can be determined using various analytical techniques. The compound has a molecular weight of 346.8 g/mol. Other properties such as XLogP3-AA, Hydrogen Bond Donor Count, Hydrogen Bond Acceptor Count, Rotatable Bond Count, Exact Mass, Monoisotopic Mass, Topological Polar Surface Area, Heavy Atom Count, Formal Charge, Complexity, Isotope Atom Count, Defined Atom Stereocenter Count, Undefined Atom Stereocenter Count, Defined Bond Stereocenter Count, Undefined Bond Stereocenter Count, Covalently-Bonded Unit Count, and Compound Is Canonicalized can also be computed.

Scientific Research Applications

• Antidepressant Activity : Novel benzothiazole derivatives, including those containing the 7-chloro substitution, have been synthesized and evaluated for antidepressant effects. .

Future Directions

The future directions for the research and development of “7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-imine” and similar compounds could involve further exploration of their biological activities and potential therapeutic applications. Additionally, more studies could be conducted to improve the synthesis process and to understand the mechanism of action of these compounds.